![molecular formula C13H7Cl3N2OS2 B2364309 (Z)-5-chloro-N-(4,6-dichloro-3-methylbenzo[d]thiazol-2(3H)-ylidene)thiophene-2-carboxamide CAS No. 851080-44-9](/img/structure/B2364309.png)
(Z)-5-chloro-N-(4,6-dichloro-3-methylbenzo[d]thiazol-2(3H)-ylidene)thiophene-2-carboxamide
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Description
The compound is a derivative of benzo[d]thiazol-2(3H)-one , which is a type of heterocyclic aromatic hydrocarbon containing phenyl and thiazole rings, as well as sulfur and nitrogen atoms in their structures .
Molecular Structure Analysis
The compound contains a benzo[d]thiazol-2(3H)-one core, which is a heterocyclic aromatic hydrocarbon containing phenyl and thiazole rings . It also has chlorine and methyl substituents, which can influence its reactivity and properties.Scientific Research Applications
Chemosensory Applications
- Cyanide Anion Detection : Coumarin benzothiazole derivatives, including a compound structurally similar to the one of interest, have been explored for detecting cyanide anions. These compounds exhibit a color change and fluorescence response when exposed to cyanide, which can be observed by the naked eye (Wang et al., 2015).
Antimicrobial Applications
- Synthesis for Antimicrobial Evaluation : Studies have been conducted on the synthesis of related thiophene and thiazole derivatives for evaluating their antimicrobial properties. These compounds have shown effectiveness against various microbial strains (Spoorthy et al., 2021); (Talupur et al., 2021).
Anticancer Research
- Thiophene Derivatives in Cancer Therapy : Research into thiophene derivatives, closely related to the compound , has indicated potential for anticancer applications. These derivatives have demonstrated inhibitory activity against various cancer cell lines (Atta & Abdel‐Latif, 2021).
Additional Biomedical Research
- Biological Evaluation and Molecular Docking Studies : Various synthesized thiophene derivatives have undergone biological evaluation and molecular docking studies, indicating their potential for diverse biomedical applications (El-bayouki & Basyouni, 1988).
Other Applications
- Synthetic Routes and Applications : Studies have also explored efficient synthetic routes for similar thiophene-based compounds, highlighting their relevance in various chemical and pharmaceutical applications (Marfat & Chambers, 1988).
properties
IUPAC Name |
5-chloro-N-(4,6-dichloro-3-methyl-1,3-benzothiazol-2-ylidene)thiophene-2-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H7Cl3N2OS2/c1-18-11-7(15)4-6(14)5-9(11)21-13(18)17-12(19)8-2-3-10(16)20-8/h2-5H,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HNJBJJSSEZSXET-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=C(C=C2Cl)Cl)SC1=NC(=O)C3=CC=C(S3)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H7Cl3N2OS2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.7 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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